![molecular formula C24H24N4O4S B1210488 2-[3-(2-furanylmethyl)-4-imino-6,6-dimethyl-2-oxo-5,8-dihydropyrano[2,3]thieno[2,4-b]pyrimidin-1-yl]-N-phenylacetamide](/img/structure/B1210488.png)
2-[3-(2-furanylmethyl)-4-imino-6,6-dimethyl-2-oxo-5,8-dihydropyrano[2,3]thieno[2,4-b]pyrimidin-1-yl]-N-phenylacetamide
Overview
Description
2-[3-(2-furanylmethyl)-4-imino-6,6-dimethyl-2-oxo-5,8-dihydropyrano[2,3]thieno[2,4-b]pyrimidin-1-yl]-N-phenylacetamide is an organic heterobicyclic compound, an organonitrogen heterocyclic compound and an organosulfur heterocyclic compound.
Scientific Research Applications
Synthesis and Chemical Properties
Synthesis of Thieno[2,3-d]pyrimidin-4-ones : Compounds with structures similar to the one have been synthesized through reactions involving derivatives of benzaldehyde and furfural. This process is crucial for understanding the chemical properties and potential applications of these compounds (Elmuradov, Bozorov, & Shakhidoyatov, 2011).
Antimicrobial Properties : Certain thieno[2,3-d]pyrimidine derivatives, which are structurally related, have shown significant antibacterial and antimycobacterial activities. This suggests potential applications in developing antimicrobial agents (Chambhare, Khadse, Bobde, & Bahekar, 2003).
Potential Biological Applications
Antimicrobial Activity : Research has indicated that similar thienopyrimidine derivatives possess antimicrobial properties, suggesting the potential of the compound in antimicrobial research and applications (Bondock, Rabie, Etman, & Fadda, 2008).
Antibacterial and Antifungal Properties : Various studies have demonstrated the efficacy of thienopyrimidine compounds in inhibiting bacterial and fungal growth. This indicates a potential application in treating infections caused by these microorganisms (Kerru, Maddila, Maddila, Sobhanapuram, & Jonnalagadda, 2019).
Potential in Anticancer Research : There's evidence suggesting that compounds with similar structures may exhibit anticancer properties, particularly against breast cancer cells. This opens up possibilities for its use in cancer research and treatment development (Ghorab, El-Gazzar, & Alsaid, 2014).
properties
Product Name |
2-[3-(2-furanylmethyl)-4-imino-6,6-dimethyl-2-oxo-5,8-dihydropyrano[2,3]thieno[2,4-b]pyrimidin-1-yl]-N-phenylacetamide |
|---|---|
Molecular Formula |
C24H24N4O4S |
Molecular Weight |
464.5 g/mol |
IUPAC Name |
2-[4-(furan-2-ylmethyl)-3-imino-12,12-dimethyl-5-oxo-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7)-dien-6-yl]-N-phenylacetamide |
InChI |
InChI=1S/C24H24N4O4S/c1-24(2)11-17-18(14-32-24)33-22-20(17)21(25)27(12-16-9-6-10-31-16)23(30)28(22)13-19(29)26-15-7-4-3-5-8-15/h3-10,25H,11-14H2,1-2H3,(H,26,29) |
InChI Key |
GHVVXYUMOHKPEU-UHFFFAOYSA-N |
SMILES |
CC1(CC2=C(CO1)SC3=C2C(=N)N(C(=O)N3CC(=O)NC4=CC=CC=C4)CC5=CC=CO5)C |
Canonical SMILES |
CC1(CC2=C(CO1)SC3=C2C(=N)N(C(=O)N3CC(=O)NC4=CC=CC=C4)CC5=CC=CO5)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
